Ethyl 3-amino-5-bromo-1-benzofuran-2-carboxylate

• IUPAC Name: ethyl 3-amino-5-bromo-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C11H10BrNO3/c1-2-15-11(14)10-9(13)7-5-6(12)3-4-8(7)16-10/h3-5H,2,13H2,1H3
• InChI Key: NPRPLFNZHAIWEC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(O1)C=CC(=C2)Br)N
• Molecular Formula: C11H10BrNO3
• DSSTOX Substance ID: DTXSID70347732
• Molecular Weight: 284.11 g/mol
• CAS RN: 330555-71-0

Description

Ethyl 3-amino-5-bromo-1-benzofuran-2-carboxylate is a chemical compound with the CAS Number: 330555-71-0. It has a molecular weight of 284.11 and is solid in its physical form. The compound is used in proteomics research.

Molecular Structure Analysis

The InChI code for Ethyl 3-amino-5-bromo-1-benzofuran-2-carboxylate is 1S/C11H10BrNO3/c1-2-15-11(14)10-9(13)7-5-6(12)3-4-8(7)16-10/h3-5H,2,13H2,1H3. This code provides a specific textual identifier for the compound’s molecular structure.

Physical And Chemical Properties Analysis

Ethyl 3-amino-5-bromo-1-benzofuran-2-carboxylate has a melting point of 155 - 157°C. It is a solid in its physical form.

Scientific Research Applications

Anti-Tumor Activity

. .

Antibacterial Properties

. This makes them potential candidates for the development of new antibacterial drugs.

Anti-Oxidative Effects

. This property could be harnessed in the development of drugs for diseases caused by oxidative stress.

Anti-Viral Applications

. .

Anticancer Agents

. This suggests that Ethyl 3-amino-5-bromo-1-benzofuran-2-carboxylate could potentially be used in the development of new anticancer drugs.

Synthesis of Complex Benzofuran Derivatives

. These derivatives could have a wide range of applications in medicinal chemistry.

Safety and Hazards

The compound is associated with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H312, and H332, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

Ethyl 3-amino-5-bromo-1-benzofuran-2-carboxylate is a biochemical used for proteomics research. As a benzofuran derivative, it may have potential applications in various fields of research. Benzofuran compounds have attracted attention due to their strong biological activities and potential applications in many aspects.

Q & A

Q1: What is the structural significance of Ethyl 3-amino-5-bromo-1-benzofuran-2-carboxylate?

A: Ethyl 3-amino-5-bromo-1-benzofuran-2-carboxylate serves as a crucial building block in organic synthesis, particularly for creating benzofuropyrimidine derivatives. [] Its structure is nearly planar, with the benzofuran unit and the ester group forming a dihedral angle of 5.25° []. This planarity, along with the presence of the amino group, allows for further reactions and modifications, making it suitable for developing new compounds with potential biological activities.

Q2: How is Ethyl 3-amino-5-bromo-1-benzofuran-2-carboxylate used in the synthesis of compounds with potential biological activity?

A: Researchers have successfully synthesized a series of novel 8-bromo-3-{[phenylmethylidene]amino}[1]benzofuro[3,2-d]pyrimidin-4(3H)-one derivatives using Ethyl 3-amino-5-bromo-1-benzofuran-2-carboxylate as the starting material []. This process involves several steps: reacting the compound with hydrazine hydrate to form a hydrazide, followed by reactions with aldehydes and ketones to generate Schiff bases, and finally, cyclization with triethyl orthoformate to obtain the desired benzofuropyrimidine derivatives. These derivatives have shown promising results in preliminary antimicrobial and antioxidant activity tests [].